N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)butanamide

• IUPAC Name: N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)butanamide
• InChI: InChI=1S/C13H14F2N2OS/c1-3-5-11(18)16-13-17(4-2)12-9(15)6-8(14)7-10(12)19-13/h6-7H,3-5H2,1-2H3
• InChI Key: BDXDKVJTSVXGLO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N=C1N(C2=C(C=C(C=C2S1)F)F)CC
• Molecular Formula: C13H14F2N2OS
• Molecular Weight: 284.33 g/mol

Description

“N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)butanamide” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles, which are polycyclic aromatic compounds containing a benzene fused to a thiazole ring. The presence of the difluoro group and the butanamide moiety may confer unique properties to this compound.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a benzothiazole ring which is a bicyclic entity made up of a benzene ring fused to a thiazole ring. It also contains an ethyl group attached to the 3-position of the benzothiazole, two fluorine atoms attached to the 4 and 6 positions of the benzothiazole, and a butanamide group attached via a double bond to the 2-position of the benzothiazole.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The benzothiazole ring is aromatic and hence relatively stable. The presence of the difluoro group might make the compound more electrophilic, while the butanamide group could participate in various reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzothiazole ring might confer aromaticity and stability, the difluoro group could increase its electronegativity and polarity, and the butanamide group could enable hydrogen bonding.

Mechanism of Action

Without specific studies or experimental data, it’s challenging to predict the exact mechanism of action of this compound. Its biological activity would depend on its interactions with biological targets, which in turn would depend on its structure and physicochemical properties.

Safety and Hazards

Without specific toxicity studies or safety data, it’s difficult to assess the potential hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, investigating its potential biological activities, and assessing its safety profile.